L-Lysyl pradimicin A

• CAS No.: 148676-94-2
• Molecular Formula: C46H56N4O19
• Molecular Weight: 969 g/mol
• IUPAC Name: 6-amino-2-[2-[[1,6,9,14-tetrahydroxy-5-[3-hydroxy-6-methyl-5-(methylamino)-4-(3,4,5-trihydroxyoxan-2-yl)oxyoxan-2-yl]oxy-11-methoxy-3-methyl-8,13-dioxo-5,6-dihydrobenzo[a]tetracene-2-carbonyl]amino]propanoylamino]hexanoic acid
• InChI: InChI=1S/C46H56N4O19/c1-15-10-22-29(36(57)26(15)43(62)49-16(2)42(61)50-23(44(63)64)8-6-7-9-47)28-20(13-21-30(37(28)58)33(54)19-11-18(65-5)12-24(51)27(19)32(21)53)34(55)40(22)68-46-39(60)41(31(48-4)17(3)67-46)69-45-38(59)35(56)25(52)14-66-45/h10-13,16-17,23,25,31,34-35,38-41,45-46,48,51-52,55-60H,6-9,14,47H2,1-5H3,(H,49,62)(H,50,61)(H,63,64)
• InChI Key: DFPLMUPFTWZSTN-VRXJNMNZSA-N
• SMILES: CC1C(C(C(C(O1)OC2C(C3=CC4=C(C(=C3C5=C2C=C(C(=C5O)C(=O)NC(C)C(=O)NC(CCCCN)C(=O)O)C)O)C(=O)C6=C(C4=O)C(=CC(=C6)OC)O)O)O)OC7C(C(C(CO7)O)O)O)NC
• Isomeric SMILES: C[C@@H]1[C@@H]([C@@H]([C@H]([C@@H](O1)O[C@@H]2[C@H](C3=CC4=C(C(=C3C5=C2C=C(C(=C5O)C(=O)N[C@H](C)C(=O)N[C@@H](CCCCN)C(=O)O)C)O)C(=O)C6=C(C4=O)C(=CC(=C6)OC)O)O)O)O[C@H]7[C@@H]([C@H]([C@@H](CO7)O)O)O)NC
• Appearance: Solid powder
• solubility: Soluble in DMSO
• Synonyms: L-Lysylpradimicin A

Description

L-Lysyl pradimicin A is a chemically modified derivative of pradimicin A, a member of the pradimicin family of antifungal antibiotics. Pradimicins are characterized by a benzo[α]naphthacene quinone core and a disaccharide moiety, which enable their unique carbohydrate-binding activity via a calcium-dependent mechanism . The modification of pradimicin A at the alanine moiety with a lysine residue (L-Lysyl substitution) aims to enhance physicochemical properties such as solubility while retaining or improving antifungal efficacy. This derivative exemplifies strategic structural optimization to address limitations of natural pradimicins, such as poor water solubility and bioavailability .

Comparison with Similar Compounds

Structural Modifications and Antifungal Activity

Key pradimicin derivatives are compared based on modification sites, structural changes, and biological outcomes (Table 1).

Table 1: Comparison of Pradimicin Derivatives

Compound	Modification Site	Structural Change	Key Findings	Reference
L-Lysyl Pradimicin A	Alanine moiety	Lysine substitution at carboxyl group	Retains antifungal activity; improved solubility inferred from analogous modifications
4'-N-Carboxyl Derivatives	C4'-amino group	N-carboxyl alkyl, formyl, or axial-hydroxy	Retained antifungal activity; 10–20× improved water solubility vs. parent compounds
Pradimicin S	C3'-position	3'-O-sulfo-β-D-glucopyranosyl	Novel analog with sulfated glycosylation; enhanced binding affinity hypothesized
Amide Derivatives	Alanine carboxyl group	Amide formation (e.g., methylamide)	Comparable in vitro and in vivo antifungal activity to pradimicin A

Solubility and Bioavailability

• 4'-N-Carboxyl Derivatives : Demonstrated significant solubility improvements (e.g., compound 23 in achieved 20 mg/mL solubility in water vs. <1 mg/mL for pradimicin A) while maintaining minimum inhibitory concentrations (MICs) of 1.56–6.25 µg/mL against Candida albicans .
• Pradimicin S: The sulfated glucopyranosyl group may enhance solubility and target interactions, though specific data are pending .

Synergistic Effects of Modifications

• CYP Hydroxylases in Biosynthesis: PdmJ and PdmW hydroxylases introduce hydroxyl groups at C-5 and C-6, respectively.
• NIH Chemoenzymatic Initiative: Aims to synthesize libraries of pradimicin analogs, including L-Lysyl derivatives, for antifungal and antiviral testing.